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Compound of Interest

Compound Name: 5-Benzyloxytryptamine

Cat. No.: B112264 Get Quote

The proper disposal of 5-Benzyloxytryptamine is a critical aspect of laboratory safety and

environmental responsibility. Adherence to established protocols is essential to mitigate risks to

personnel and ensure regulatory compliance. This guide provides a comprehensive, step-by-

step procedure for the safe handling and disposal of 5-Benzyloxytryptamine, tailored for

researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 5-Benzyloxytryptamine. The following personal protective equipment (PPE) is

mandatory when handling this compound:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.

[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]

Respiratory Protection: In cases of potential dust generation, a NIOSH or European

Standard EN 149 approved respirator should be used.[1]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Quantitative Data Summary
Property Value Source

CAS Number 52055-23-9 (hydrochloride)

Molecular Formula C₁₇H₁₈N₂O · HCl [2]

Molecular Weight 302.80 g/mol

Form Powder

Incompatibilities Strong oxidizing agents [1]

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of 5-Benzyloxytryptamine.

Waste Segregation and Collection
Proper segregation of chemical waste is the first step in ensuring safe disposal.

Solid Waste:

Collect un-used or expired 5-Benzyloxytryptamine powder in its original container or a

clearly labeled, sealed waste container.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag or container.[3]

Liquid Waste:

Aqueous solutions containing 5-Benzyloxytryptamine should be collected in a

designated, sealed, and properly labeled hazardous waste container.[3]

Avoid mixing with incompatible waste streams, particularly strong oxidizing agents.[1]
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Labeling
Accurate and clear labeling of waste containers is crucial for safety and compliance. All waste

containers must be labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "5-Benzyloxytryptamine".

The primary hazards (e.g., "Combustible Solid", "Irritant").

The date of accumulation.

The name and contact information of the principal investigator or laboratory.

Storage
Proper storage of hazardous waste is essential to prevent accidents and ensure environmental

safety.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area.

Ensure that the storage area is away from strong oxidizing agents.

Disposal
The final disposal of 5-Benzyloxytryptamine must be conducted by qualified personnel.

Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[1]

Final Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Provide them with a completed hazardous waste manifest that accurately details

the contents of the waste containers.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 5-
Benzyloxytryptamine.

1. Waste Collection & Segregation

2. Labeling & Storage

3. Final Disposal
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('Hazardous Waste', Chemical Name, Hazards, Date)

Liquid Waste
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Store in Secondary Containment
(Secure, ventilated area)

Contact EHS or
Licensed Contractor

Scheduled Waste Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 5-Benzyloxytryptamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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